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Compound of Interest

Chilorotripyrrolidinophosphonium
Compound Name:
hexafluorophosphate

Cat. No.: B046204

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of PyClock, also known as (6-
Chlorobenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate. PyClock is a highly
efficient phosphonium salt-based coupling reagent utilized in both solution-phase and solid-
phase peptide synthesis (SPPS). Its enhanced reactivity makes it particularly suitable for the
synthesis of complex peptides, including those containing sterically hindered amino acids.[1]

Core Physical and Chemical Properties

PyClock is the 6-chloro analog of PyBOP and functions by generating a more reactive CI-OBt
activated ester.[2] This heightened reactivity stems from the increased acidity of 6-chloro-1-
hydroxybenzotriazole (CI-HOBt) as compared to standard 1-hydroxybenzotriazole (HOBLt).[2]
The key physical and chemical properties of PyClock are summarized in the table below for
easy reference and comparison.
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Property Value Source
Molecular Formula C1sH27CIFeN6OP2 [3]
Molecular Weight 554.84 g/mol [1]
CAS Number 893413-42-8 [3]
Appearance White to light yellow powder or 4]
crystals

Melting Point 118-120 °C [3]
Boiling Point 449.7 °C at 760 mmHg [3]
Density 1.13 g/cm3 [3]
Solubility N/A [3]
Storage Temperature 2-8 °C [2][3]

Assay

>98.0% (HPLC)

[2]

Mechanism of Action in Peptide Coupling

PyClock facilitates the formation of an amide bond between the carboxyl group of an incoming

amino acid and the free amine of the growing peptide chain. The reaction proceeds via the

formation of a highly reactive 6-chloro-1-benzotriazolyl (CI-OBt) ester intermediate. A key

advantage of PyClock is that, unlike iminium-based reagents, excess reagent does not lead to

the unwanted end-capping of the peptide chain.[2]

Below is a diagram illustrating the general workflow of an amide bond formation facilitated by

PyClock.
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PyClock-mediated amide bond formation.

Experimental Protocol: Solid-Phase Peptide
Synthesis (SPPS)

The following is a generalized protocol for the use of PyClock in a standard Fmoc-based solid-
phase peptide synthesis workflow. Exact quantities and reaction times may need to be
optimized based on the specific amino acids and peptide sequence.

Materials:

Fmoc-protected amino acid

PyClock

Base (e.g., N,N-Diisopropylethylamine - DIEA)

Peptide synthesis grade solvent (e.g., N,N-Dimethylformamide - DMF)

Resin with a free amine group
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General workflow for an SPPS coupling cycle using PyClock.
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Detailed Steps:

Resin Swelling: Swell the resin in DMF for 30 minutes in a reaction vessel.

Coupling Solution Preparation: In a separate vial, dissolve the Fmoc-protected amino acid
(typically 3-5 equivalents relative to the resin substitution), PyClock (3-5 equivalents), and a
base such as DIEA (6-10 equivalents) in DMF.

Activation: Allow the coupling solution to pre-activate for 1-5 minutes.

Coupling Reaction: Add the activated coupling solution to the swollen resin. Agitate the
mixture at room temperature for 1-2 hours.

Washing: After the coupling reaction, drain the reaction vessel and wash the resin thoroughly
with DMF to remove excess reagents and byproducts.

Fmoc Deprotection: To prepare for the next coupling cycle, treat the resin with a solution of
20% piperidine in DMF to remove the Fmoc protecting group from the newly added amino
acid. This typically takes 10-20 minutes.

Final Washing: Wash the resin again with DMF to remove residual piperidine. The resin is
now ready for the next amino acid coupling cycle.

Signaling Pathways and Biological Activity

As a synthetic coupling reagent, PyClock's function is to facilitate chemical reactions,

specifically the formation of amide bonds. It is not designed to have direct biological activity or

to interact with biological signaling pathways. Therefore, the concept of a "signaling pathway" in

a biological context is not applicable to PyClock itself. Any biological activity observed would be

attributed to the peptide or molecule being synthesized.

Applications in Research and Development

The enhanced reactivity and efficiency of PyClock make it a valuable tool in several areas of

research and drug development:

Synthesis of Difficult Peptide Sequences: PyClock is particularly effective in coupling
sterically hindered amino acids, which can be challenging with other reagents.[1]
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o Cyclization of Peptides: Its efficiency is advantageous in intramolecular reactions, such as
peptide cyclization.

e Protein Conjugation: PyClock has been used in the construction of biosensors by attaching
proteins to transducers, demonstrating a significant increase in attachment efficiency
compared to other methods.[1]

o Pharmaceutical Development: It is utilized in the synthesis of peptide-based drug
candidates.[3]

Safety Information

e Hazard Codes: Xi (Irritant)

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation)

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).

It is recommended to handle PyClock in a well-ventilated area and to use appropriate personal
protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [PyClock: A Technical Guide for Advanced Peptide
Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046204#physical-and-chemical-properties-of-
pyclock]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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